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Compound of Interest

4-(chloromethyl)pyridazine
Compound Name:

hydrochloride
CAS No.: 50901-48-9
Cat. No.: B6151622

Get Quote

Executive Summary

4-(Chloromethyl)pyridazine hydrochloride is a high-value heterocyclic building block used
primarily in the synthesis of bioactive pharmaceutical ingredients. Distinguished by its electron-
deficient pyridazine ring, the chloromethyl moiety exhibits enhanced electrophilicity compared
to its phenyl or pyridyl analogs (benzyl or picolyl chlorides). This guide provides a definitive
technical reference for its physicochemical properties, synthesis protocols, reactivity profiles,
and safety considerations in drug development workflows.

Chemical Identity & Physicochemical Properties[4]
[5][6][7][8][e]

The compound exists primarily as a hydrochloride salt to prevent the self-alkylation
(polymerization) inherent to the free base form.

Table 1: Core Chemical Data
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Compound Name

4-(Chloromethyl)pyridazine hydrochloride

CAS Number (Salt)

50901-48-9

CAS Number (Free Base)

94693-72-8

Molecular Formula

CsHsCINz - HCI (or CsHeCI2N2)

Molecular Weight 165.02 g/mol (Salt) / 128.56 g/mol (Base)
Appearance Off-white to beige hygroscopic solid

N Soluble in water, DMSO, Methanol; Insoluble in
Solubility

non-polar solvents

SMILES (Salt)

ClCclccnncl.Cl

IUPAC Name

4-(chloromethyl)pyridazine hydrochloride

Synthesis & Preparation Methodologies

Synthesis of 4-(chloromethyl)pyridazine requires careful control to avoid over-chlorination or

decomposition. Two primary routes are established in the literature: Radical Chlorination
(Method A) and Nucleophilic Substitution (Method B).

Method A: Radical Chlorination (TCCA Route)

This method utilizes trichloroisocyanuric acid (TCCA) to directly chlorinate 4-methylpyridazine.

It is favored for its operational simplicity and avoidance of gaseous Cl-.

Precursor: 4-Methylpyridazine[1]

Reagent: Trichloroisocyanuric acid (TCCA)

Solvent: Acetonitrile or CCls[2]

Mechanism: Radical substitution at the benzylic-like position.

Method B: Deoxychlorination (Thionyl Chloride Route)
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The classic approach involves converting pyridazine-4-methanol to the chloride. This method
yields a purer product but requires the alcohol precursor.

Precursor: Pyridazine-4-methanol

Reagent: Thionyl Chloride (SOCI2)

Solvent: Dichloromethane (DCM) or Toluene

Catalyst: DMF (Catalytic)

Experimental Protocol: Method A (TCCA)

Note: This protocol is adapted from patent literature [1].

Setup: Charge a reaction vessel with 4-methylpyridazine (1.0 eq) and anhydrous acetonitrile
(10 val).

» Addition: Add trichloroisocyanuric acid (TCCA) (0.5 eq) portion-wise at 25°C.

e Reaction: Stir the mixture at room temperature for 3—4 hours. Monitor by TLC or HPLC for
consumption of starting material.

o Workup: Filter the mixture to remove cyanuric acid byproduct.
e Salt Formation: Cool the filtrate to 0°C and add 4M HCI in dioxane (1.1 eq) dropwise.

« |solation: The hydrochloride salt precipitates.[3] Filter, wash with cold ether, and dry under
vacuum / N2 atmosphere.

Synthesis Workflow Diagram
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Method A: Radical Chlorination
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Caption: Dual synthetic pathways for generating 4-(chloromethyl)pyridazine HCI via radical
chlorination or nucleophilic substitution.

Reactivity Profile & Stability

The chloromethyl group on the pyridazine ring is exceptionally reactive due to the electron-
withdrawing nature of the diazine system (inductive and mesomeric effects).

Key Reactivity Features

» Enhanced Electrophilicity: The pyridazine ring pulls electron density, making the methylene
carbon highly susceptible to nucleophilic attack (

)

» Self-Alkylation: The free base contains a nucleophilic nitrogen (N1 or N2) and an electrophilic
carbon. In solution, the free base can intermolecularly alkylate to form insoluble polymers.
Always store as the HCI salt.

» Hygroscopicity: The HCI salt readily absorbs atmospheric moisture, which can lead to
hydrolysis (reversion to the alcohol) over time.

Reactivity Map
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Caption: Primary reactivity modes showing S_N2 displacement by nucleophiles and the risk of
polymerization in free base form.

Applications in Drug Discovery

This compound serves as a critical intermediate for introducing the pyridazin-4-ylmethyl motif, a
pharmacophore found in various therapeutic classes.

o Cognition Enhancers: Used in the synthesis of alpha,alpha-disubstituted aromatics designed
to enhance neurotransmitter release (acetylcholine, dopamine) [2].[4]

» Anti-Infectives: Employed in the synthesis of tetrazole derivatives for the treatment of
tuberculosis [1].

» Kinase Inhibitors: The pyridazine ring acts as a bioisostere for pyridine or phenyl rings, often
improving solubility and metabolic stability (lowering LogP).

Safety & Handling Protocols

Hazard Classification: Corrosive (Skin Corr. 1B), Acute Tox. (Oral/Inhalation).[2]
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o Genotoxicity Warning: As a nitrogen mustard analog (alkylating agent), it should be treated
as a potential mutagen. Use a fume hood and double-gloving protocols.

» Neutralization: When generating the free base for a reaction, do so in situ. Do not isolate or
store the free base.

o Spill Cleanup: Neutralize spills with dilute ammonia or sodium bicarbonate solution to
decompose the alkylating potential before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: 4-(Chloromethyl)pyridazine
Hydrochloride[1][2][3][4][5]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6151622/docs#technical-guide-4-chloromethyl-
pyridazine-hydrochloride-1-2-3-4-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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